Cas no 1501593-74-3 (3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one)

• Product Name: 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one
• CAS No: 1501593-74-3
• MF: C₈H₁₇N₃O
• MW: 171.240081548691
• MDL: MFCD26027684
• CID: 4602625
• PubChem ID: 83250404
• Update Time: 2025-10-05

3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-[2-(dimethylamino)ethyl]-5-methylimidazolidin-4-one
• 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one

• MDL： MFCD26027684
• Inchi： 1S/C8H17N3O/c1-7-8(12)11(6-9-7)5-4-10(2)3/h7,9H,4-6H2,1-3H3
• InChI Key： QEHUQVCNWYOKPR-UHFFFAOYSA-N
• SMILES： C1NC(C)C(=O)N1CCN(C)C

Additional information on 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one

Introduction to 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one (CAS No. 1501593-74-3)

3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its versatile structural framework and potential biological activities. This compound, identified by the chemical abstracts service number 1501593-74-3, belongs to the imidazolidinone class, which is well-documented for its role in various pharmacological applications. The presence of a dimethylamino side chain and a methyl group at specific positions in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural motif of 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one incorporates an imidazolidinone ring system, which is known for its stability and ability to interact with biological targets. The dimethylamino group enhances the compound's basicity, making it a potential candidate for interactions with acidic moieties in biological systems. Additionally, the methyl group at the 5-position contributes to steric hindrance and may influence the compound's solubility and metabolic stability. These features collectively make it an attractive candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one with various biological targets. Studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising lead for developing novel therapeutic agents. For instance, preliminary computational studies have indicated potential binding affinity with enzymes involved in inflammatory pathways, which are key targets in the treatment of chronic diseases such as arthritis and inflammatory bowel disease.

The synthesis of 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one has been optimized through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. Modern synthetic methodologies often employ catalytic processes that minimize waste and improve efficiency, aligning with the growing emphasis on green chemistry principles. The compound's reactivity allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. This adaptability has made it a focal point for medicinal chemists seeking to develop next-generation pharmaceuticals.

In vitro studies have begun to unravel the pharmacological profile of 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one, revealing interesting interactions with cellular pathways relevant to cancer biology. The compound has shown promise in preliminary assays as a modulator of kinase activity, which is crucial for regulating cell proliferation and survival. Additionally, its ability to cross cell membranes suggests potential applications in drug delivery systems designed for targeted therapy. These findings underscore the importance of this compound as a building block for innovative drug design.

The pharmacokinetic properties of 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one are also under investigation to assess its suitability for clinical applications. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of a drug's efficacy and safety. Preliminary data suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, although further studies are needed to fully characterize its pharmacokinetic behavior. These insights are essential for guiding dosing regimens and predicting potential side effects in clinical settings.

The role of 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one in addressing unmet medical needs is becoming increasingly evident as research progresses. Its unique structural features and demonstrated biological activity position it as a candidate for treating conditions ranging from infectious diseases to neurodegenerative disorders. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate the development pipeline for this compound, bringing new therapeutic options to patients worldwide.

As our understanding of biological systems continues to evolve, so too does our ability to harness compounds like 3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one for therapeutic purposes. Advances in biotechnology and synthetic chemistry are paving the way for more sophisticated drug design strategies that leverage natural product-inspired scaffolds. The imidazolidinone core provides a robust foundation upon which novel drugs can be built, offering hope for future breakthroughs in medicine.

In conclusion,3-2-(dimethylamino)ethyl-5-methylimidazolidin-4-one (CAS No. 1501593-74-3) represents a significant advancement in pharmaceutical research due to its structural complexity and promising biological activities. Its synthesis, pharmacological profile, and potential applications highlight its importance as a scaffold for drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action,this compound holds great promise for addressing some of the most pressing challenges in modern medicine.